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Compound of Interest

Compound Name: Potassium sodium sulfate

Cat. No.: B096148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of potassium sodium sulfate (KNaSO₄) for high-

temperature applications. While specific quantitative performance data for KNaSO₄ at elevated

temperatures is not extensively available in publicly accessible literature, this document

benchmarks its potential against established high-temperature materials: Inconel alloys, Silicon

Carbide (SiC), and Alumina (Al₂O₃). The comparison is based on available data for the

alternatives and theoretical considerations for KNaSO₄ derived from the Na₂SO₄-K₂SO₄ phase

diagram.

High-Temperature Performance Comparison
The following table summarizes the key performance indicators of KNaSO₄ and its alternatives

in high-temperature environments. It is important to note that the data for KNaSO₄ is largely

extrapolated and theoretical, while the data for Inconel, Silicon Carbide, and Alumina is based

on extensive experimental evidence.
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Property

KNaSO₄
(Potassium
Sodium
Sulfate)

Inconel (e.g.,
625, 718)

Silicon
Carbide (SiC)

Alumina
(Al₂O₃)

Melting Point

(°C)

Estimated to be

in the range of

850-950 (based

on phase

diagram)

~1290 - 1350
~2730

(decomposes)
~2072

Maximum

Operating

Temperature (°C)

Potentially >1000

(in molten state)

Up to 982 (for

Inconel 625)[1]

Up to 1600 in

air[2][3]

Up to 1650 in

air[4][5]

Thermal

Conductivity

(W/m·K)

Data not

available

(expected to be

low in solid state,

moderate in

molten state)

~10 - 15 (at high

temperatures)

~120 (at room

temp), decreases

with temp[6]

~30 (at room

temp), decreases

with temp

Specific Heat

Capacity (J/kg·K)

Data not

available

~500 - 600 (at

high

temperatures)

~1300 (at high

temperatures)

~1200 (at high

temperatures)

Key Strengths

Potentially low

cost, good

thermal energy

storage capacity

as a molten salt.

Excellent

mechanical

strength and

corrosion

resistance at

high

temperatures.[7]

[8]

Exceptional

hardness, high

thermal

conductivity, and

excellent thermal

shock resistance.

[2][6]

High hardness,

good electrical

insulation, and

chemical

inertness.[4][9]

Key Weaknesses Lack of

comprehensive

performance

data, potential for

High cost, high

density.

Can be brittle. Lower thermal

conductivity than

SiC.
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corrosion in

molten state.

Experimental Protocols
To rigorously evaluate the high-temperature performance of KNaSO₄ and other materials, the

following experimental protocols are recommended:

Thermal Analysis: Differential Scanning Calorimetry
(DSC) and Thermogravimetric Analysis (TGA)
Objective: To determine the melting point, heat of fusion, and thermal stability of the material.

Methodology:

A small, precisely weighed sample (5-10 mg) of KNaSO₄ is placed in an inert crucible (e.g.,

alumina or platinum).

An empty crucible of the same material is used as a reference.

The sample and reference are heated in a controlled atmosphere (e.g., nitrogen or argon) at

a constant rate (e.g., 10 °C/min).

The DSC instrument measures the difference in heat flow required to maintain the sample

and reference at the same temperature. Endothermic events (like melting) and exothermic

events are recorded.

The TGA instrument simultaneously measures the change in mass of the sample as a

function of temperature, indicating decomposition or oxidation.

The melting point is determined from the onset of the melting peak in the DSC curve.

The heat of fusion is calculated by integrating the area of the melting peak.

The decomposition temperature is identified by the onset of mass loss in the TGA curve.
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Thermal Conductivity Measurement: Laser Flash
Analysis (LFA)
Objective: To determine the thermal diffusivity and calculate the thermal conductivity of the

material at various temperatures.

Methodology:

A small, disc-shaped sample of the material is prepared with a uniform thickness.

The front side of the sample is subjected to a short, high-intensity laser pulse.

An infrared detector measures the temperature rise on the rear surface of the sample as a

function of time.

The thermal diffusivity is calculated from the time it takes for the rear surface to reach half of

its maximum temperature rise.

The thermal conductivity (λ) is then calculated using the equation: λ = α · ρ · Cₚ, where α is

the thermal diffusivity, ρ is the density, and Cₚ is the specific heat capacity (obtained from

DSC).

Measurements are repeated at various temperatures to determine the temperature-

dependent thermal conductivity.
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Caption: Workflow for Thermal Analysis of KNaSO₄ using DSC/TGA.

Caption: Decision logic for material selection in high-temperature applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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